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Compound of Interest

Compound Name: Oleic Acid-d17

Cat. No.: B122635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oleic Acid-d17, a deuterated

analog of oleic acid, for its application in advanced research. This document details its

commercial availability, analytical methodologies for its use as an internal standard, and its

application in metabolic studies.

Commercial Availability and Specifications of Oleic
Acid-d17
Oleic Acid-d17 is a stable isotope-labeled form of oleic acid, where 17 hydrogen atoms have

been replaced by deuterium. This isotopic labeling makes it an invaluable tool in mass

spectrometry-based quantitative analysis, serving as an internal standard to ensure accuracy

and precision. Several commercial suppliers offer Oleic Acid-d17 with high isotopic and

chemical purity. Below is a summary of typical product specifications.
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Supplier

Catalog

Number

Example

Purity

Deuterium

Enrichme

nt

Formulatio

n

Available

Sizes
Storage

Cayman

Chemical

CAY90004

32
≥99%

≥99%

deuterated

forms (d1-

d17)

Solution in

methyl

acetate (5

mg/ml)

500 µg, 1

mg, 5 mg
-20°C

MedChem

Express

HY-

N1446S6
≥98%

Not

specified

Solution in

Methyl

acetate

(3.34 mM)

500 µg
-20°C (2

years)

FB

Reagents

FBR-

D0001
99% 98% Solid 5 mg - 1 g

-20°C

under

argon

Benchche

m

BCM22348

7443

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Note: This table is for illustrative purposes. Please refer to the specific supplier's certificate of

analysis for the most accurate and up-to-date information.

Experimental Protocols for Quantitative Analysis
using Oleic Acid-d17
Oleic Acid-d17 is primarily used as an internal standard for the accurate quantification of

endogenous oleic acid in biological samples by gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS/MS).

GC-MS Based Quantification of Total Fatty Acids
This protocol is adapted from established methods for fatty acid analysis and is suitable for the

use of Oleic Acid-d17 as an internal standard.[1]

A. Sample Preparation and Lipid Extraction:
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Sample Collection: Collect biological samples (e.g., plasma, cell pellets, tissue

homogenates).

Internal Standard Spiking: To 100 µL of plasma or a cell pellet suspension, add a known

amount of Oleic Acid-d17 (e.g., 10 µL of a 10 µg/mL solution in ethanol).

Lipid Extraction (Folch Method):

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

Vortex thoroughly for 1 minute.

Add 400 µL of 0.9% NaCl solution and vortex again.

Centrifuge at 2,000 x g for 5 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Drying: Evaporate the solvent under a gentle stream of nitrogen.

B. Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs):

Saponification:

Resuspend the dried lipid extract in 1 mL of 0.5 M NaOH in methanol.

Heat at 80°C for 10 minutes to hydrolyze the ester linkages.

Methylation:

Add 2 mL of boron trifluoride (BF3) in methanol (14% w/v).

Heat at 80°C for 2 minutes to form the FAMEs.

Extraction of FAMEs:

Add 1 mL of hexane and 1 mL of saturated NaCl solution.

Vortex and centrifuge to separate the phases.
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Collect the upper hexane layer containing the FAMEs.

Repeat the hexane extraction and pool the organic layers.

Drying and Reconstitution: Evaporate the hexane and reconstitute the FAMEs in a known

volume of hexane (e.g., 50 µL) for GC-MS analysis.

C. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B or equivalent.

Column: DB-23 capillary column (60 m x 0.25 mm x 0.25 µm) or similar.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Program:

Initial temperature: 100°C, hold for 2 min.

Ramp 1: 10°C/min to 180°C.

Ramp 2: 5°C/min to 220°C, hold for 10 min.

Injector: Splitless mode at 250°C.

Mass Spectrometer: Agilent 5977A or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor the molecular ion or a characteristic fragment ion for oleic acid methyl ester (e.g.,

m/z 296.27).

Monitor the corresponding ion for Oleic Acid-d17 methyl ester (e.g., m/z 313.38).

D. Quantification:
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The concentration of endogenous oleic acid is determined by calculating the peak area ratio of

the analyte to the Oleic Acid-d17 internal standard and comparing it to a calibration curve

prepared with known concentrations of unlabeled oleic acid and a fixed concentration of the

internal standard.

LC-MS/MS Based Quantification of Free Fatty Acids
This protocol is a general guide for the analysis of free fatty acids and can be adapted for using

Oleic Acid-d17 as an internal standard.

A. Sample Preparation and Lipid Extraction:

Sample Collection and Internal Standard Spiking: Similar to the GC-MS protocol, spike the

biological sample with a known amount of Oleic Acid-d17.

Protein Precipitation and Liquid-Liquid Extraction:

To 100 µL of plasma, add 300 µL of acetonitrile containing the Oleic Acid-d17 internal

standard.

Vortex to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a new tube.

Perform a liquid-liquid extraction with a suitable organic solvent like hexane or methyl-tert-

butyl ether (MTBE) to further purify the fatty acids.

Drying and Reconstitution: Evaporate the organic solvent and reconstitute the extract in a

suitable mobile phase for LC-MS analysis.

B. LC-MS/MS Analysis:

Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8

µm).
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

Gradient: A suitable gradient to separate oleic acid from other fatty acids.

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6470).

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Oleic Acid: Precursor ion [M-H]⁻ at m/z 281.2, with a characteristic product ion.

Oleic Acid-d17: Precursor ion [M-H]⁻ at m/z 298.3, with a corresponding product ion.

C. Quantification:

Similar to the GC-MS method, quantification is achieved by using the peak area ratio of the

endogenous oleic acid to the Oleic Acid-d17 internal standard and a calibration curve.

Application of Oleic Acid-d17 in Metabolic Tracing
Studies
Stable isotope-labeled fatty acids like Oleic Acid-d17 can be used to trace the metabolic fate

of oleic acid in vivo and in vitro. By introducing Oleic Acid-d17 into a biological system,

researchers can follow its incorporation into various lipid species and its breakdown through

metabolic pathways.

Investigating Fatty Acid Uptake and Esterification
Experimental Workflow:
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Caption: Workflow for tracing the metabolic fate of Oleic Acid-d17.

By analyzing the incorporation of the deuterium label into triglycerides, phospholipids, and

cholesterol esters over time, the rates of fatty acid uptake and esterification can be determined.

Oleic Acid in Cellular Signaling
Oleic acid is not just a metabolic substrate but also a signaling molecule that can influence

various cellular pathways. For instance, oleic acid has been shown to activate the PI3K/Akt

signaling pathway, which is crucial for cell growth and proliferation.[2]

Signaling Pathway Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b122635?utm_src=pdf-body-img
https://www.benchchem.com/product/b122635?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16621593/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oleic Acid

PI3K

activates

Cell Membrane

PIP3

phosphorylates

PIP2

Akt

activates

Cell Proliferation

promotes

Click to download full resolution via product page

Caption: Oleic acid activates the PI3K/Akt signaling pathway.

By using Oleic Acid-d17, researchers can simultaneously quantify the metabolic flux of oleic

acid while investigating its effects on such signaling pathways, providing a powerful tool to link

metabolism and cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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